Manganese metal Manganese metal A trace element with atomic symbol Mn, atomic number 25, and atomic weight 54.94. It is concentrated in cell mitochondria, mostly in the pituitary gland, liver, pancreas, kidney, and bone, influences the synthesis of mucopolysaccharides, stimulates hepatic synthesis of cholesterol and fatty acids, and is a cofactor in many enzymes, including arginase and alkaline phosphatase in the liver. (From AMA Drug Evaluations Annual 1992, p2035)
Manganese is a naturally occurring metal that is found in many types of rocks. Pure manganese is silver-colored, but does not occur naturally. It combines with other substances such as oxygen, sulfur, or chlorine. Manganese can also be combined with carbon to make organic manganese compounds. Common organic manganese compounds include pesticides, such as maneb or mancozeb, and methylcyclopentadienyl manganese tricarbonyl (MMT), a fuel additive in some gasolines. Manganese is an essential trace element and is necessary for good health. Manganese can be found in several food items, including grains and cereals, and is found in high amounts in other foods, such as tea.
Manganese appears as a lustrous brittle silvery solid. (NIOSH, 2016)
Brand Name: Vulcanchem
CAS No.: 7439-96-5
VCID: VC0147986
InChI: InChI=1S/Mn
SMILES: [Mn]
Molecular Formula: Mn
Molecular Weight: 54.93804 g/mol

Manganese metal

CAS No.: 7439-96-5

Reference Standards

VCID: VC0147986

Molecular Formula: Mn

Molecular Weight: 54.93804 g/mol

Manganese metal - 7439-96-5

CAS No. 7439-96-5
Product Name Manganese metal
Molecular Formula Mn
Molecular Weight 54.93804 g/mol
IUPAC Name manganese
Standard InChI InChI=1S/Mn
Standard InChIKey PWHULOQIROXLJO-UHFFFAOYSA-N
SMILES [Mn]
Canonical SMILES [Mn]
Boiling Point 3564 °F at 760 mm Hg (NIOSH, 2016)
2061 °C
1962 °C
3564°F
Colorform Hard grey metal
Steel grey, lustrous, hard, brittle metal
Alpha is body centered cubic; beta is cubic; delta is body centered cubic.
Gamma or electrolytic manganese is face centered cubic; when stabilized at room temp it is face-centered tetragonal.
Manganese obtained by distillation of crude metal is whitish-gray with silvery crystalline fracture.
Electro-deposited metal is silvery white, hard, and brittle.
Density 7.2 (metal) (NIOSH, 2016)
7.3 g/cu cm
7.47 g/cm³
7.20 (metal)
Melting Point 2271 °F (NIOSH, 2016)
1246 °C
1244 °C
2271°F
Physical Description Manganese appears as a lustrous brittle silvery solid. (NIOSH, 2016)
DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; OtherSolid; OtherSolid, Liquid
GREY-WHITE POWDER.
A lustrous, brittle, silvery solid.
Description A trace element with atomic symbol Mn, atomic number 25, and atomic weight 54.94. It is concentrated in cell mitochondria, mostly in the pituitary gland, liver, pancreas, kidney, and bone, influences the synthesis of mucopolysaccharides, stimulates hepatic synthesis of cholesterol and fatty acids, and is a cofactor in many enzymes, including arginase and alkaline phosphatase in the liver. (From AMA Drug Evaluations Annual 1992, p2035)
Manganese is a naturally occurring metal that is found in many types of rocks. Pure manganese is silver-colored, but does not occur naturally. It combines with other substances such as oxygen, sulfur, or chlorine. Manganese can also be combined with carbon to make organic manganese compounds. Common organic manganese compounds include pesticides, such as maneb or mancozeb, and methylcyclopentadienyl manganese tricarbonyl (MMT), a fuel additive in some gasolines. Manganese is an essential trace element and is necessary for good health. Manganese can be found in several food items, including grains and cereals, and is found in high amounts in other foods, such as tea.
Manganese appears as a lustrous brittle silvery solid. (NIOSH, 2016)
Shelf Life Superficially oxidized on exposure to air.
Solubility Insoluble (NIOSH, 2016)
Readily dissolves in dilute mineral acids
Solubility in water: none
Insoluble
Synonyms Mn, Manganese
Vapor Pressure 0 mm Hg (approx) (NIOSH, 2016)
1 Pa at 955 °C (solid); 10 Pa at 1074 °C (solid); 100 Pa at 1220 °C (solid); 1 kPa at 1418 °C /liquid/; 10 kPa at 1682 °C /liquid/; 100 kPa at 2060 °C /liquid/
0 mmHg (approx)
PubChem Compound 23930
Last Modified Nov 11 2021
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